Cas no 2228132-55-4 (3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol)

• Product Name: 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol
• CAS No: 2228132-55-4
• MF: C₉H₁₀BrN₃O₃
• MW: 288.098001003265
• CID: 6027663
• PubChem ID: 165782434
• Update Time: 2025-10-30

3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol
• 2228132-55-4
• EN300-1922004
• 3-[(5-bromo-3-nitropyridin-2-yl)methyl]azetidin-3-ol

• Inchi： 1S/C9H10BrN3O3/c10-6-1-8(13(15)16)7(12-3-6)2-9(14)4-11-5-9/h1,3,11,14H,2,4-5H2
• InChI Key： QLCUYYAPPDOUHZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])CC1(CNC1)O

Computed Properties

• Exact Mass: 286.99055g/mol
• Monoisotopic Mass: 286.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91Ų

Additional information on 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol

Research Brief on 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol (CAS: 2228132-55-4): Recent Advances and Applications

The compound 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol (CAS: 2228132-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol as a key intermediate in the synthesis of novel kinase inhibitors. The presence of both a bromo and nitro group on the pyridine ring, coupled with the azetidin-3-ol moiety, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop potent inhibitors targeting specific kinases involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the synthesis of selective JAK3 inhibitors. The study demonstrated that derivatives of 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol exhibited nanomolar potency against JAK3 while maintaining selectivity over other JAK isoforms. This finding underscores its potential in the development of targeted therapies for autoimmune diseases.

Another significant application of this compound lies in its use as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. A recent patent application (WO2023051234) describes its incorporation into bifunctional molecules designed to degrade disease-relevant proteins. The bromo group serves as an ideal handle for further functionalization, enabling the attachment of E3 ligase ligands.

The synthetic accessibility of 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reports an optimized large-scale synthesis with improved yield and purity, addressing previous challenges in the preparation of this valuable intermediate.

From a safety and pharmacokinetic perspective, preliminary ADME studies indicate that the compound exhibits favorable properties for further development. Its moderate lipophilicity (calculated logP of 1.8) and molecular weight (287.1 g/mol) fall within the desirable range for drug-like molecules, though further optimization may be required to improve metabolic stability.

In conclusion, 3-(5-bromo-3-nitropyridin-2-yl)methylazetidin-3-ol represents a promising scaffold in medicinal chemistry with multiple applications in kinase inhibitor development and targeted protein degradation. Its unique structural features and recent synthetic improvements position it as a valuable tool for researchers in chemical biology and drug discovery. Future research directions may explore its application in additional therapeutic areas and further optimization of its physicochemical properties.